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Compound of Interest

Compound Name: (E)-C-HDMAPP ammonium

Cat. No.: B1670823 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(E)-C-HDMAPP ammonium (full name: (E)-1-hydroxy-2-methylbut-2-enyl 4-diphosphate,

triammonium salt) is a potent phosphoantigen that plays a crucial role in immunology research.

[1][2] It is a highly effective activator of a subset of T cells known as gamma-delta (γδ) T cells,

specifically the Vγ9Vδ2 subtype.[1][3] This activation leads to the proliferation of these immune

cells and the production of key signaling molecules like Tumor Necrosis Factor-alpha (TNF-α),

making (E)-C-HDMAPP ammonium a valuable tool for studying immune responses,

particularly in the context of cancer immunotherapy and vaccine development.[4]

Understanding the solubility of this compound in various solvents is critical for the design and

reproducibility of in vitro and in vivo experiments.

Physicochemical Properties
Property Value Reference

Molecular Formula C₆H₂₃N₃O₇P₂ [2][3]

Molecular Weight ~311.21 g/mol [2][3]

Appearance Crystalline solid [4]

CAS Number 933030-60-5 [2][3]
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Solubility Data
As a triammonium salt, (E)-C-HDMAPP ammonium exhibits high aqueous solubility due to the

ionic interactions between the polar phosphate groups and water molecules.[5] Detailed

quantitative solubility data in a wide range of organic solvents is not extensively published.

However, the available data and qualitative descriptions are summarized below.

Solvent Solubility Notes

Phosphate-Buffered Saline

(PBS), pH 7.2
10 mg/mL

This is a commonly used buffer

for biological experiments.

Water High

The compound is a

triammonium salt, which

generally confers high

aqueous solubility.[5]

Dimethyl Sulfoxide (DMSO) Information not available.

Researchers may need to

determine the solubility for

their specific experimental

needs.

Ethanol Information not available.

Researchers may need to

determine the solubility for

their specific experimental

needs.

Methanol Information not available.

Researchers may need to

determine the solubility for

their specific experimental

needs.

Protocols
General Protocol for Preparing Aqueous Stock Solutions
This protocol describes the preparation of a 1 mg/mL stock solution in PBS (pH 7.2).

Materials:
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(E)-C-HDMAPP ammonium solid

Sterile Phosphate-Buffered Saline (PBS), pH 7.2

Sterile microcentrifuge tubes

Vortex mixer

Procedure:

Aseptically weigh the desired amount of (E)-C-HDMAPP ammonium solid.

Transfer the solid to a sterile microcentrifuge tube.

Add the appropriate volume of sterile PBS (pH 7.2) to achieve a final concentration of 1

mg/mL.

Vortex the solution until the solid is completely dissolved.

Visually inspect the solution to ensure there are no undissolved particulates.

The stock solution is ready for use in downstream applications. For storage, it is

recommended to aliquot the solution into smaller volumes to avoid repeated freeze-thaw

cycles and store at -20°C or -80°C.

Experimental Protocol for Determining Thermodynamic
Equilibrium Solubility (Shake-Flask Method)
This protocol outlines the gold-standard shake-flask method to determine the solubility of (E)-C-
HDMAPP ammonium in a solvent of interest.[6]

Materials:

(E)-C-HDMAPP ammonium solid

Solvent of interest (e.g., DMSO, Ethanol, cell culture media)

Vials with screw caps
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Shaking incubator or orbital shaker

Centrifuge

Syringe filters (0.22 µm)

High-Performance Liquid Chromatography (HPLC) or other suitable analytical instrument

Procedure:

Add an excess amount of (E)-C-HDMAPP ammonium solid to a vial. The presence of

undissolved solid is crucial.

Add a known volume of the solvent of interest to the vial.

Seal the vials tightly to prevent solvent evaporation.

Place the vials in a shaking incubator set to a constant temperature (e.g., 25°C or 37°C).

Agitate the samples for a sufficient period (typically 24 to 72 hours) to ensure equilibrium is

reached.

After incubation, visually confirm the presence of undissolved solid.

Separate the saturated solution from the excess solid by centrifugation at high speed.

Carefully collect the supernatant and filter it through a 0.22 µm syringe filter to remove any

remaining microparticles.

Quantify the concentration of (E)-C-HDMAPP ammonium in the clear, filtered supernatant

using a validated analytical method such as HPLC.

The experiment should be performed in triplicate to ensure accuracy.
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Experimental Workflow for Solubility Determination

Preparation
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Separation & Analysis
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Step 1 & 2

Seal vial and place
in shaking incubator

Step 3

Agitate for 24-72 hours
at constant temperature

Step 4 & 5

Centrifuge to pellet
undissolved solid

Step 6 & 7

Filter supernatant

Step 8

Quantify concentration
(e.g., HPLC)

Step 9
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Caption: Workflow for determining equilibrium solubility.
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Signaling Pathway of (E)-C-HDMAPP Ammonium in Vγ9Vδ2 T Cell Activation
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and Release
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Caption: (E)-C-HDMAPP ammonium signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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